N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propoxybenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-propoxybenzenesulfonamide
• InChI: InChI=1S/C24H32N2O5S/c1-6-13-30-19-8-10-20(11-9-19)32(28,29)25-18-7-12-22-21(14-18)26(15-17(2)3)23(27)24(4,5)16-31-22/h7-12,14,17,25H,6,13,15-16H2,1-5H3
• InChI Key: ZZTQPEDJNMPPCQ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CC(C)C)(C)C
• Molecular Formula: C24H32N2O5S
• Molecular Weight: 460.6 g/mol
• CAS No.: 922004-29-3

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propoxybenzenesulfonamide is a useful research compound. Its molecular formula is C24H32N2O5S and its molecular weight is 460.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A novel one-pot multicomponent reaction involving 2-aminophenols, Meldrum's acid, and isocyanides has been developed, leading to the synthesis of tetrahydrobenzo[b][1,4]oxazepine derivatives under ambient conditions. This method offers a straightforward approach to constructing complex oxazepine scaffolds with good to excellent yields, showcasing the potential for the synthesis of related compounds including N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propoxybenzenesulfonamide (Shaabani et al., 2010).

Heterocyclic Systems

Research has led to the creation of novel fused pentacyclic systems incorporating the 1,4-benzodiazepine and isoindolinone fragments, which may have implications for the development of new pharmacologically active compounds. This work highlights the structural diversity achievable through the manipulation of oxazepine-based frameworks (Ukhin et al., 2011).

Material Science Applications

Studies have demonstrated the synthesis and characterization of benzimidazole-tethered oxazepine heterocyclic hybrids, which have been evaluated for their nonlinear optical (NLO) properties. Such materials are of interest for potential applications in optical and electronic devices, indicating the utility of oxazepine derivatives in material sciences (Almansour et al., 2016).

Pharmacological Potential

Oxazepine-based primary sulfonamides have been identified as strong inhibitors of human carbonic anhydrases, suggesting their potential utility in therapeutic applications. The primary sulfonamide functionality in these compounds not only facilitates the oxazepine ring construction but also acts as a zinc-binding group in enzyme inhibition, highlighting the pharmacological relevance of oxazepine derivatives (Sapegin et al., 2018).